Cas no 878743-46-5 (6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one)

• Product Name: 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one
• CAS No: 878743-46-5
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD11044715
• CID: 839317
• PubChem ID: 45790044
• Update Time: 2025-07-22

6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one
• 6-chloro-3-methylpyrido[3,4-d]pyrimidin-4-one
• 878743-46-5
• AKOS006308897
• FT-0647304
• A846278
• DTXSID20672187
• SCHEMBL24569353
• DB-359435

• MDL： MFCD11044715
• Inchi： 1S/C8H6ClN3O/c1-12-4-11-6-3-10-7(9)2-5(6)8(12)13/h2-4H,1H3
• InChI Key： DQKOTOCNDNDSCM-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(N(C)C=NC=2C=N1)=O

Computed Properties

• Exact Mass: 195.02000
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.50
• Boiling Point: 383℃
• Flash Point: 186℃
• PSA: 47.78000
• LogP: 0.98190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines

Additional information on 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one

Recent Advances in the Study of 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one (CAS: 878743-46-5)

6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one (CAS: 878743-46-5) is a pyridopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of various bioactive compounds, particularly those targeting protein kinases and other enzymes involved in disease pathways. This research briefing provides an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in cancers and inflammatory diseases. Researchers have successfully utilized this compound as a scaffold to design novel inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective inhibitors for the PI3K/AKT/mTOR pathway, which is a promising target for cancer therapy.

In addition to its role in kinase inhibition, 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one has also been investigated for its potential as an antibacterial agent. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

The synthetic routes for 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one have also been optimized in recent years. A team of researchers from the University of Cambridge developed a more efficient and scalable synthesis method, which was published in Organic Process Research & Development. This new method reduces the number of steps and improves the overall yield, making the compound more accessible for further research and development. The study also provided detailed characterization data, including NMR and mass spectrometry results, to ensure the compound's purity and identity.

Despite these promising developments, challenges remain in the clinical translation of 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool for drug discovery and a focal point for ongoing research in the chemical biology and medicinal chemistry fields.

In conclusion, 6-Chloro-3-methylpyrido[3,4-d]pyrimidin-4(3H)-one (CAS: 878743-46-5) continues to be a compound of significant interest due to its diverse applications in drug discovery. Recent studies have expanded our understanding of its potential as a kinase inhibitor and antibacterial agent, while also improving its synthetic accessibility. Future research will likely focus on optimizing its pharmacokinetic properties and exploring its utility in other therapeutic areas, further solidifying its role in the advancement of chemical biology and medicinal chemistry.